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Compound of Interest

Compound Name:
N-ethyl-2-

nitrobenzenesulfonamide

Cat. No.: B1594268 Get Quote

N-ethyl-2-nitrobenzenesulfonamide, identified by CAS Number 23530-41-8, is a pivotal

organic intermediate that has garnered significant attention from researchers and drug

development professionals.[1] Its molecular architecture, featuring a nitro-substituted benzene

ring coupled with an ethylsulfonamide functional group, provides a unique combination of

reactivity and stability.[1] This structure makes it a highly versatile building block in the

synthesis of complex molecules, particularly in the pharmaceutical industry where it serves as a

cornerstone intermediate for the development of new drugs and Active Pharmaceutical

Ingredients (APIs).[2]

This guide offers a senior application scientist's perspective on N-ethyl-2-
nitrobenzenesulfonamide, moving beyond simple data recitation to explore the causality

behind its synthesis, the strategic rationale for its use in key reactions, and the self-validating

safety protocols essential for its handling.

Physicochemical and Structural Properties
A comprehensive understanding of a compound's properties is the foundation of its effective

application. The key characteristics of N-ethyl-2-nitrobenzenesulfonamide are summarized

below. The typical high purity (≥98%) ensures its reliability as a starting material in multi-step

synthetic pathways where impurities could lead to significant downstream challenges.[1][3][4]
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Property Value Reference

CAS Number 23530-41-8 [5]

Molecular Formula C₈H₁₀N₂O₄S [3]

Molecular Weight 230.24 g/mol [5]

IUPAC Name
N-ethyl-2-

nitrobenzenesulfonamide
[5]

Appearance
White to light yellow

solid/crystals
[1][4]

Purity ≥98% [3][4]

Solubility
Soluble in DMSO and

methanol
[1]

Storage
Store sealed in a dry place at

room temperature
[4]

InChI Key
MQOIFAQSYCSLRF-

UHFFFAOYSA-N
[5]

Synthesis Protocol and Mechanistic Rationale
The standard synthesis of N-ethyl-2-nitrobenzenesulfonamide is a robust and efficient

example of nucleophilic acyl substitution. The method involves the reaction of 2-

nitrobenzenesulfonyl chloride with ethylamine.[6]

Expertise & Rationale:
The choice of reactants and conditions is critical for maximizing yield and purity.

Substrate Activation: The potent electron-withdrawing effect of the ortho-nitro group on the

benzene ring makes the sulfur atom of the sulfonyl chloride (-SO₂Cl) highly electrophilic. This

significantly enhances its reactivity towards nucleophiles.

Nucleophile: Aqueous ethylamine serves as an inexpensive and readily available

nucleophile.
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Temperature Control: The reaction is highly exothermic. Maintaining a low temperature (0-

5°C) is paramount to prevent thermal degradation and the formation of undesired side

products.[6] This control ensures the clean formation of the desired sulfonamide bond.

Detailed Step-by-Step Synthesis Protocol
This protocol is adapted from established industrial methods.[6]

Preparation: In a reaction vessel equipped with a stirrer and thermometer, charge a 70%

aqueous solution of ethylamine. Cool the vessel in an ice-water bath to an internal

temperature of 0-5°C.

Reagent Addition: Add 2-nitrobenzenesulfonyl chloride (1.0 equivalent) portion-wise to the

cooled ethylamine solution over 30-45 minutes. Critically, ensure the internal temperature

does not exceed 5°C during the addition.

Reaction: Once the addition is complete, continue stirring the mixture at 0-5°C for an

additional 15-30 minutes to ensure the reaction proceeds to completion.

Precipitation: Add cold water (approx. 8 volumes relative to the starting sulfonyl chloride

weight) to the reaction mixture while maintaining the low temperature. This step precipitates

the solid product out of the aqueous solution.

Isolation & Purification: Stir the resulting slurry for 30 minutes. Isolate the product by

filtration. Wash the filter cake thoroughly with cold water until the washings are neutral.

Drying: Dry the isolated solid under a vacuum at a temperature not exceeding 50°C to yield

N-ethyl-2-nitrobenzenesulfonamide as a white to light yellow solid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of N-ethyl-2-nitrobenzenesulfonamide.
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Core Applications in Pharmaceutical Development
The utility of N-ethyl-2-nitrobenzenesulfonamide stems from the reactivity of its functional

groups, which allows for its integration into diverse molecular scaffolds.[1][2]

Nucleophile in Mitsunobu Reactions
A prominent application is its use as a nitrogen nucleophile in the Mitsunobu reaction, a

powerful method for converting alcohols to other functional groups with a predictable inversion

of stereochemistry.

Trustworthiness & Causality: The sulfonamide proton (N-H) is sufficiently acidic (pKa ≈ 10) to

be deprotonated under the mildly basic conditions of the Mitsunobu reaction, forming a

potent nucleophile. This is a more reliable approach than using a free amine, which can lead

to side reactions. The reaction proceeds with a clean Sₙ2-type mechanism, ensuring

stereochemical inversion at the carbon center, which is a critical and self-validating feature

for chiral synthesis.

Illustrative Mitsunobu Protocol
This protocol is based on a patented procedure demonstrating the compound's application.[6]

Inert Atmosphere: Charge a reaction vessel with toluene, triphenylphosphine (1.2 eq.), the

secondary alcohol substrate (e.g., cis-4-hydroxy-thieno-thiopyran derivative, 1.0 eq.), and N-
ethyl-2-nitrobenzenesulfonamide (1.1 eq.) under a nitrogen atmosphere.

Cooling: Cool the resulting mixture to between -20°C and -30°C. This low temperature is

crucial for controlling the reactivity of the azodicarboxylate reagent added next.

Reagent Addition: Add diisopropyl azadicarboxylate (DIAD, 1.1 eq.) dropwise, ensuring the

temperature is maintained. The characteristic color change indicates the formation of the

reactive betaine intermediate.

Reaction Progression: Stir the mixture until the transformation is complete (monitored by

TLC or LC-MS).

Workup: Allow the reaction to warm to room temperature. The product can often be isolated

via filtration or purified by column chromatography to yield the desired trans-substituted
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product.

Logical Diagram of the Mitsunobu Reaction
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Caption: Logical flow of the Mitsunobu reaction using the title compound.

Precursor for Further Functionalization
The nitro group on the aromatic ring is not merely an activating group; it is a synthetic handle. It

can be readily reduced to an aniline derivative, opening pathways for a vast array of

subsequent reactions, such as diazotization, amide bond formation, or cyclization reactions,

making it a valuable intermediate in combinatorial chemistry and drug discovery programs.[2]

Safety and Handling: A Self-Validating Protocol
Given its hazard profile, a systematic and self-validating approach to handling N-ethyl-2-
nitrobenzenesulfonamide is non-negotiable. The protocol must inherently minimize exposure

at every step.
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GHS Hazard Profile
Hazard Code Statement Reference

H302 Harmful if swallowed [5]

H312 Harmful in contact with skin [5]

H315 Causes skin irritation [5]

H319 Causes serious eye irritation [5]

H332 Harmful if inhaled [5]

H335 May cause respiratory irritation [5]

Mandatory Handling Procedures
Engineering Controls: All manipulations of the solid compound or its solutions must be

performed within a certified chemical fume hood. This is the primary control to mitigate the

risk of inhalation (H332, H335).[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are required to protect against

splashes and dust, addressing the serious eye irritation hazard (H319).[8]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and changed immediately if contamination is suspected. This directly

addresses the hazards of skin contact and irritation (H312, H315).[7]

Body Protection: A lab coat must be worn and kept fastened.

First Aid Procedures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen and seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing. Wash the affected area immediately and

thoroughly with soap and plenty of water. Seek medical attention.[7]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids open. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[7]

This integrated system of engineering controls and PPE creates a self-validating workflow;

adherence to the protocol inherently confirms that the known risks are being systematically

addressed.

Conclusion
N-ethyl-2-nitrobenzenesulfonamide is more than a mere catalogue chemical; it is a well-

characterized and highly effective tool for the modern synthetic chemist. Its straightforward and

high-yielding synthesis, combined with its predictable reactivity as a nucleophile and its

potential for further derivatization, solidifies its role as a valuable intermediate. For scientists in

drug discovery and process development, a thorough understanding of its properties, reaction

mechanics, and safety protocols is essential for leveraging its full potential to accelerate

innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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